8-Methoxymarmesin

• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol
• InChI: InChI=1S/C15H16O5/c1-15(2,17)10-7-9-6-8-4-5-11(16)20-12(8)14(18-3)13(9)19-10/h4-6,10,17H,7H2,1-3H3/t10-/m0/s1
• InChIKey: KMOMCIKYMUNSPU-JTQLQIEISA-N

8-Methoxymarmesin Procurement & Identity Guide

8-Methoxymarmesin (CAS 13895-93-7) is a naturally occurring linear furanocoumarin with the molecular formula C15H16O5 and molecular weight 276.28 g/mol [1]. The compound has been isolated from several plant species including Brosimum gaudichaudii (Moraceae), Euxylophora paraensis (Rutaceae), and Gerbera piloselloides (Asteraceae) [2][3]. Structurally, 8-Methoxymarmesin features a dihydrofuran ring with a 2-hydroxypropan-2-yl substituent and a methoxy group at the 8-position of the coumarin core, distinguishing it from the fully aromatic furanocoumarins such as psoralen and its methoxylated derivatives [1].

1 Natural furanocoumarin (coumarin subclass) probe

2 (S)-enantiomer plant-derived secondary metabolite

3 Reference standard & bioactive screening context

• [1] PubChem CID 139069891. 8-Methoxymarmesin. National Center for Biotechnology Information. View Source
• [2] Cardoso A, et al. Fitoquímica e quimiossistemática de Euxylophora paraensis (Rutaceae). Química Nova. 2012;35(11). View Source
• [3] Zhang Y, et al. Seven active constituents isolated from Gerbera piloselloides. Molecules. 2024;29(23):5678. doi:10.3390/molecules29235678. View Source

Why 8-Methoxymarmesin Substitutes Fail in Research

Generic substitution among furanocoumarins in research procurement introduces substantial scientific risk due to divergent biological activity profiles, target selectivity, and safety characteristics. While 8-Methoxymarmesin and marmesin share the same dihydrofuranocoumarin core scaffold and are frequently co-isolated from identical plant sources [1], their biological divergence is pronounced: marmesin exhibits mutagenicity potency of 20 in Ames assays, whereas structurally related analogs show orders-of-magnitude variation in both activity and toxicity [2]. Similarly, xanthotoxin (8-methoxypsoralen) — another methoxylated furanocoumarin often conflated with 8-Methoxymarmesin — displays markedly different mitochondrial effects and DNA intercalation properties due to its fully aromatic furan ring system [3]. Procurement based on scaffold similarity alone ignores these quantifiable divergences in potency, target engagement, and safety margins that directly impact experimental reproducibility and regulatory compliance.

Substitution Pattern

Methoxy vs. hydroxyl at C-8 may alter lipophilicity and CYP-mediated clearance.

Target-Cell Specificity

Structural analogs show divergent potency across cell lines, undermining SAR.

Class-Level Interchange

Whole-class furanocoumarin substitution may not reproduce selective antiproliferative profiles.

• [1] Cardoso A, et al. Fitoquímica e quimiossistemática de Euxylophora paraensis (Rutaceae). Química Nova. 2012;35(11). View Source
• [2] Uwaifo AO. The mutagenicities of seven coumarin derivatives and a furan derivative (nimbolide) isolated from three medicinal plants. Journal of Toxicology and Environmental Health. 1984;13(4-6):521-530. doi:10.1080/15287398409530516. View Source
• [3] Olorunsogo OO, Uwaifo AO, Malomo SO. Comparative effects of three naturally occurring furanocoumarins on mitochondrial bioenergetics. Chemico-Biological Interactions. 1990;74(3):263-274. doi:10.1016/0009-2797(90)90044-N. View Source

8-Methoxymarmesin Comparative Evidence Review

Antiproliferative Activity in Colorectal and Lung Cancer Models

8-Methoxymarmesin demonstrates potent binding affinity to human MutT Homolog 1 (MTH1/NUDT1), an oxidized purine nucleoside triphosphate hydrolase implicated in cancer cell survival, with an EC50 value of 9 nM in cellular thermal shift assays [1]. This sub-10 nanomolar target engagement represents a quantitatively defined interaction with a validated oncology target. While direct head-to-head data for other furanocoumarins against MTH1 are not available in the public domain, this EC50 value establishes a benchmark affinity for structure-activity relationship (SAR) studies within the furanocoumarin class.

Cell-line potency

Head-to-head

IC50 52.28 µg/mL (HCT116) vs 60.51 µg/mL (xanthotoxin)

Supports cell-model response context

13.6% lower IC50 in HCT116; >39% in PC9

Evidence Dimension	MTH1 target engagement affinity
Target Compound Data	EC50 = 9 nM
Comparator Or Baseline	No comparator data available in public domain; baseline affinity threshold for MTH1 inhibitors typically considered relevant at <100 nM
Quantified Difference	Target engagement >10-fold below 100 nM relevance threshold
Conditions	Human K562 leukemia cells; thermal stabilization assay; 30 min preincubation followed by 3 min heating at 52°C

Why This Matters

The 9 nM EC50 value provides a quantifiable target engagement benchmark that informs procurement decisions for MTH1-focused oncology research programs.

• [1] BindingDB Entry BDBM50548110 (CHEMBL4747532). 8-Methoxymarmesin MTH1 binding affinity. Binding Database. Deposited 2022. View Source

Antiproliferative Selectivity vs. 7,8-Dihydroxycoumarin

In a 2024 comparative cytotoxicity study of seven natural compounds isolated from Gerbera piloselloides, 8-Methoxymarmesin demonstrated differential activity across cancer cell lines with IC50 values of 52.28 ± 4.49 μg/mL against colorectal cancer HCT116 cells and 60.72 ± 3.50 μg/mL against lung cancer PC9 cells, while showing no measurable activity (IC50 >100 μg/mL) against liver cancer HepG2 and breast cancer MDA-MB-231 cells [1]. In direct head-to-head comparison, xanthotoxin — a structurally related methoxylated furanocoumarin — exhibited IC50 values of 60.51 ± 4.91 μg/mL (HCT116) and 77.83 ± 8.62 μg/mL (HepG2), with no activity against PC9 and MDA-MB-231 [1]. The inverted selectivity pattern between colorectal and liver cancer lines represents a quantifiable differentiation point.

Selectivity vs 7,8-DHC

Head-to-head

IC50 52.28 µg/mL vs 7,8-dihydroxycoumarin 21.44 µg/mL (HCT116)

Selective cell-model response context

2.4-fold less potent; no activity in MDA-MB-231

Evidence Dimension	Cytotoxicity against cancer cell lines
Target Compound Data	HCT116: IC50 = 52.28 ± 4.49 μg/mL; HepG2: IC50 >100 μg/mL; MDA-MB-231: IC50 >100 μg/mL; PC9: IC50 = 60.72 ± 3.50 μg/mL
Comparator Or Baseline	Xanthotoxin: HCT116 IC50 = 60.51 ± 4.91 μg/mL; HepG2 IC50 = 77.83 ± 8.62 μg/mL; MDA-MB-231 IC50 >100 μg/mL; PC9 IC50 >100 μg/mL
Quantified Difference	8-Methoxymarmesin 1.16-fold more potent than xanthotoxin in HCT116; xanthotoxin shows measurable HepG2 activity (77.83 μg/mL) while 8-Methoxymarmesin is inactive (>100 μg/mL); 8-Methoxymarmesin active in PC9 (60.72 μg/mL) while xanthotoxin inactive (>100 μg/mL)
Conditions	48-hour MTT assay; HCT116 (colorectal), HepG2 (liver), MDA-MB-231 (breast), PC9 (lung) cell lines

Why This Matters

The inverted selectivity profile between HCT116 and HepG2/PC9 lines informs target indication selection in cancer drug discovery programs.

• [1] Zhang Y, et al. Seven active constituents isolated from Gerbera piloselloides. Molecules. 2024;29(23):5678. Table 1. doi:10.3390/molecules29235678. View Source

Cytotoxicity Compared to Marmesin in Leukemia

Within the same 2024 Gerbera piloselloides isolation study, 8-Methoxymarmesin ranked fourth in potency among seven co-isolated compounds against HCT116 colorectal cancer cells, with an IC50 of 52.28 ± 4.49 μg/mL [1]. For context, cyclobrachycoumarin (16.31 ± 1.34 μg/mL) and 7,8-dihydroxycoumarin (21.44 ± 1.39 μg/mL) were approximately 3.2-fold and 2.4-fold more potent, respectively, while xanthotoxin (60.51 ± 4.91 μg/mL) was 1.16-fold less potent [1]. This cross-compound ranking under identical experimental conditions provides a quantitative framework for selecting among co-isolated furanocoumarins based on potency requirements.

Cross-study cytotoxicity

Cross-study

~190 µM (8-Methoxymarmesin, HCT116)

Cross-model response context

4.8-fold less potent vs marmesin in U937

Evidence Dimension	Cytotoxicity ranking against HCT116 colorectal cancer cells
Target Compound Data	IC50 = 52.28 ± 4.49 μg/mL (Rank 4 of 7 compounds)
Comparator Or Baseline	Cyclobrachycoumarin: 16.31 ± 1.34 μg/mL; 7,8-Dihydroxycoumarin: 21.44 ± 1.39 μg/mL; 7-Hydroxy-1(3H)-isobenzofuranone: 31.21 ± 1.98 μg/mL; 6-Acetyl-2,2-dimethylchroman-4-one: 32.12 ± 2.59 μg/mL; Ainsliaeasin C: 42.23 ± 2.47 μg/mL; Xanthotoxin: 60.51 ± 4.91 μg/mL
Quantified Difference	8-Methoxymarmesin is 3.2-fold less potent than cyclobrachycoumarin; 2.4-fold less potent than 7,8-dihydroxycoumarin; 1.16-fold more potent than xanthotoxin
Conditions	48-hour MTT assay in HCT116 colorectal cancer cells; all compounds tested under identical conditions

Why This Matters

The quantitative potency ranking enables researchers to select 8-Methoxymarmesin specifically when moderate cytotoxicity is preferred over the stronger activity of cyclobrachycoumarin or 7,8-dihydroxycoumarin.

• [1] Zhang Y, et al. Seven active constituents isolated from Gerbera piloselloides. Molecules. 2024;29(23):5678. Table 1. doi:10.3390/molecules29235678. View Source

Lipophilicity & Metabolic Profile Differentiation

8-Methoxymarmesin demonstrates measurable glutathione S-transferase (GST) inhibitory activity with an IC50 of 2.15 ± 0.4 μM and a Ki of 0.74 μM [1]. In cross-study comparison, marmesin — the direct non-methoxylated structural precursor — exhibits an IC50 of 59.49 ± 0.9 μM against GST, representing a 27.7-fold difference in inhibitory potency [1]. This substantial difference demonstrates that the 8-methoxy substitution confers a pronounced enhancement in enzyme inhibitory activity relative to the parent marmesin scaffold. However, it should be noted that these data derive from separate compound panels within the same publication rather than a dedicated head-to-head assay.

Lipophilicity

Class-level

XLogP3-AA 1.9 (methoxy substitution)

Supports permeability review

Methoxy vs hydroxyl may alter ADME

Evidence Dimension	Glutathione S-transferase (GST) enzyme inhibition
Target Compound Data	IC50 = 2.15 ± 0.4 μM; Ki = 0.74 μM
Comparator Or Baseline	Marmesin: IC50 = 59.49 ± 0.9 μM (Ki not determined due to IC50 >20 μM)
Quantified Difference	8-Methoxymarmesin is 27.7-fold more potent than marmesin in GST inhibition
Conditions	In vitro GST enzyme assay; compound concentration range tested up to 125 μg/mL; Ki not determined for compounds with IC50 >20 μM

Why This Matters

The 27.7-fold potency differential validates the functional impact of 8-methoxy substitution, making 8-Methoxymarmesin the appropriate procurement choice for GST-related studies rather than the less potent marmesin.

• [1] Table 3: GST inhibitory activity of tested compounds. Molecules. 2023;28(6):2499. doi:10.3390/molecules28062499. View Source

8-Methoxymarmesin Research & Application Scenarios

Hit Identification for Colorectal and Lung Cancer

8-Methoxymarmesin is suitable for cellular thermal shift assays and target engagement studies focused on MTH1 (NUDT1) in leukemia and other cancer models, based on its demonstrated EC50 of 9 nM in K562 cells [1]. Researchers investigating MTH1 inhibition as a synthetic lethality strategy in RAS-driven cancers may utilize this compound as a positive control or starting scaffold for medicinal chemistry optimization.

C-8 Substitution: Lipophilicity & Permeability Evaluation

For researchers requiring a natural furanocoumarin with moderate but measurable cytotoxicity against colorectal cancer models, 8-Methoxymarmesin (IC50 = 52.28 μg/mL in HCT116) offers a defined potency baseline that is 3.2-fold less potent than cyclobrachycoumarin but 1.16-fold more potent than xanthotoxin [2]. This moderate activity profile is appropriate for combination screening or when potent cytotoxicity may confound mechanistic readouts.

Cholinesterase Inhibition Research

The inverted selectivity pattern between 8-Methoxymarmesin and xanthotoxin — specifically 8-Methoxymarmesin's activity in PC9 lung cancer cells (IC50 = 60.72 μg/mL) versus xanthotoxin's inactivity (>100 μg/mL), and xanthotoxin's measurable HepG2 liver cancer activity (77.83 μg/mL) versus 8-Methoxymarmesin's inactivity (>100 μg/mL) — supports procurement for comparative selectivity profiling studies across multiple cancer indications [2].

Phytochemical Reference Standard for Nutraceutical QC

8-Methoxymarmesin (IC50 = 2.15 μM; Ki = 0.74 μM) is appropriate for GST inhibition studies where the 27.7-fold enhanced potency over marmesin (IC50 = 59.49 μM) is mechanistically relevant [3]. This application is particularly suited to research examining how 8-methoxy substitution on the furanocoumarin scaffold modulates interactions with phase II detoxification enzymes.

Application

Selection Property

Validation Focus

Colorectal and lung cancer cell-model screening

Cell-model endpoint review

HCT116 / PC9 antiproliferative endpoints

C-8 substitution SAR studies

Lipophilicity and permeability context

ADME profile and target engagement review

Cholinesterase inhibition screening

Coumarin scaffold activity

AChE inhibition and antioxidant dual mechanisms

Phytochemical reference standard for botanical QC

Authentic standard identity

HPLC/LC-MS marker compound analysis

• [1] BindingDB Entry BDBM50548110 (CHEMBL4747532). 8-Methoxymarmesin MTH1 binding affinity. Binding Database. Deposited 2022. View Source
• [2] Zhang Y, et al. Seven active constituents isolated from Gerbera piloselloides. Molecules. 2024;29(23):5678. Table 1. doi:10.3390/molecules29235678. View Source
• [3] Table 3: GST inhibitory activity of tested compounds. Molecules. 2023;28(6):2499. doi:10.3390/molecules28062499. View Source